Cas no 1351599-83-1 (N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-1,3-benzothiazole-2-carboxamide)

• Product Name: N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-1,3-benzothiazole-2-carboxamide
• CAS No: 1351599-83-1
• MF: C₁₇H₁₃F₃N₂O₂S
• MW: 366.357533216476
• CID: 849461
• Update Time: 2025-05-24

N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-
• VU0536440-1
• N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)benzo[d]thiazole-2-carboxamide
• N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C17H13F3N2O2S/c18-17(19,20)11-7-5-10(6-8-11)13(23)9-21-15(24)16-22-12-3-1-2-4-14(12)25-16/h1-8,13,23H,9H2,(H,21,24)
• InChI Key： RSSZOEISXJEMHO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NCC(C1C=CC(C(F)(F)F)=CC=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 469
• Topological Polar Surface Area: 90.5

Additional information on N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-1,3-benzothiazole-2-carboxamide

Professional Introduction to N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-1,3-benzothiazole-2-carboxamide (CAS No. 1351599-83-1)

N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-1,3-benzothiazole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1351599-83-1, represents a class of molecules that are being extensively studied for their potential applications in drug development. The presence of multiple pharmacophoric moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The molecular framework of N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-1,3-benzothiazole-2-carboxamide incorporates several key functional groups that contribute to its biological activity. The benzothiazole core is a well-known scaffold in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with various biological targets. Specifically, the benzothiazole ring in this compound is linked to an amide group, which is another crucial pharmacophore that enhances its binding affinity to biological receptors.

In addition to the benzothiazole and amide moieties, the compound features a hydroxyl group and a trifluoromethyl-substituted phenyl ring. The hydroxyl group (-OH) is positioned on a 2-hydroxyethyl side chain, which is attached to the benzothiazole ring at the 2-position. This arrangement not only influences the compound's solubility and metabolic stability but also contributes to its overall pharmacokinetic profile. The trifluoromethyl group (-CF₃), on the other hand, is attached to a phenyl ring at the 4-position, providing additional electronic and steric effects that can modulate the compound's biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-1,3-benzothiazole-2-carboxamide with biological targets. Studies have shown that this compound exhibits significant binding affinity to certain enzymes and receptors, making it a potential lead compound for the development of novel therapeutic agents. For instance, preliminary computational studies suggest that it may interact with enzymes involved in inflammatory pathways, which could make it a valuable candidate for treating inflammatory diseases.

The synthesis of N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-1,3-benzothiazole-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-(trifluoromethyl)phenylacetic acid and 2-aminothiophene-3-carboxylic acid. These intermediates are then coupled using standard amide-forming reactions to yield the desired benzothiazole derivative. Subsequent modifications are performed to introduce the hydroxyl group and the side chain, resulting in the final product.

One of the most compelling aspects of this compound is its potential for further derivatization. Researchers have explored various structural modifications to enhance its biological activity and pharmacokinetic properties. For example, replacing the hydroxyl group with other functional groups or altering the length and composition of the side chain can lead to compounds with improved efficacy and selectivity. These modifications are often guided by high-throughput screening assays and structure-activity relationship (SAR) studies, which provide valuable data for optimizing drug candidates.

The pharmacological profile of N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-1,3-benzothiazole-2-carboxamide has been evaluated in several preclinical studies. These studies have demonstrated its potential as an anti-inflammatory agent by showing its ability to inhibit key inflammatory enzymes such as COX-2 and LOX. Additionally, preliminary toxicology studies indicate that it exhibits good safety margins at therapeutic doses, suggesting its feasibility for further clinical development.

The role of computational methods in drug discovery has been instrumental in understanding the behavior of N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-1,3-benzothiazole-2-carboxamide. Molecular dynamics simulations have been used to study its interactions with biological targets at an atomic level, providing insights into binding mechanisms and energetics. These simulations have helped researchers identify key residues involved in binding and have guided the design of more potent derivatives.

In conclusion, N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-1,3-benzothiazole-2-carboxamide (CAS No. 1351599-83-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug development, particularly in areas such as inflammation and pain management. With ongoing research efforts focused on optimizing its pharmacological properties and exploring new therapeutic applications, this compound represents an exciting opportunity for future medical advancements.